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Compound of Interest

Compound Name: Sideroxylin

Cat. No.: B017827 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Sideroxylin, a flavonoid compound used in laboratory research. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance.

Sideroxylin: Chemical and Safety Data
Sideroxylin is a monomethoxyflavone, appearing as a yellow powder.[1][2] While a specific

Safety Data Sheet (SDS) for Sideroxylin is not readily available, its classification as a

chemical reagent necessitates handling with standard laboratory precautions. Based on data

for similar flavonoid compounds, potential hazards may include skin, eye, and respiratory

irritation, and it may be harmful if swallowed.[3][4]

Identifier Value Source

CAS Number 3122-87-0 [1][2]

Molecular Formula C18H16O5 [1][2]

Physical Description Yellow powder [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b017827?utm_src=pdf-interest
https://www.benchchem.com/product/b017827?utm_src=pdf-body
https://www.benchchem.com/product/b017827?utm_src=pdf-body
https://www.benchchem.com/product/b017827?utm_src=pdf-body
https://www.chemfaces.com/natural/Sideroxylin-CFN98394.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sideroxylin
https://www.benchchem.com/product/b017827?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=S25347&productDescription=HEMATOXYLIN+25G&vendorId=VN00115888&countryCode=US&language=en
https://www.tedpella.com/SDS_html/18721%20msds.pdf
https://www.chemfaces.com/natural/Sideroxylin-CFN98394.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sideroxylin
https://www.chemfaces.com/natural/Sideroxylin-CFN98394.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sideroxylin
https://www.chemfaces.com/natural/Sideroxylin-CFN98394.html
https://www.chemfaces.com/natural/Sideroxylin-CFN98394.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Before handling Sideroxylin for disposal, ensure the following personal protective equipment

is worn:

Equipment Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator may

be necessary.

Disposal Procedure for Sideroxylin Waste
Sideroxylin waste, including pure compound, contaminated solutions, and contaminated

labware, must be disposed of as hazardous chemical waste. Do not dispose of Sideroxylin
down the drain or in regular trash.[5]

Step 1: Waste Segregation Segregate Sideroxylin waste from other chemical waste streams

to avoid incompatible reactions.[6] At a minimum, store it separately from acids, bases, and

oxidizers.[6]

Step 2: Waste Collection and Labeling

Collect solid Sideroxylin waste in a clearly labeled, sealable container.

Collect solutions containing Sideroxylin in a compatible, leak-proof container with a screw

cap.[6]

Label the waste container clearly with "Hazardous Waste," the name "Sideroxylin," and the

approximate quantity.

Step 3: Arrange for Disposal Contact your institution's Environmental Health and Safety (EHS)

or equivalent office to arrange for the pickup and disposal of the chemical waste.[7] Follow all
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institutional guidelines for waste accumulation and storage.

Disposal of Empty Sideroxylin Containers
Empty containers that held Sideroxylin must be decontaminated before disposal.

Procedure:

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., acetone or ethanol)

three times.[6][8]

Collect Rinsate: The solvent used for rinsing is now considered hazardous waste and must

be collected and disposed of with other Sideroxylin waste.

Deface Label: Completely remove or deface the original product label on the container.

Dispose of Container: Dispose of the clean, decontaminated container according to your

institution's guidelines for solid waste.

Spill Cleanup Protocol
In the event of a Sideroxylin spill:

Evacuate and Secure: Alert others in the area and restrict access to the spill.

Don PPE: Wear appropriate personal protective equipment as outlined in Section 2.

Contain the Spill:

Solid Spill: Gently cover the spill with an absorbent material to avoid raising dust.

Liquid Spill: Cover the spill with a chemical absorbent pad or other inert absorbent

material.

Collect Waste: Carefully sweep or wipe up the absorbed material and place it in a sealed,

labeled hazardous waste container.
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Decontaminate Area: Clean the spill area with a suitable solvent, followed by soap and

water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS office.

Sideroxylin Disposal Workflow

Preparation

Waste Collection Disposal

Spill Response

Don Appropriate PPE Segregate Sideroxylin Waste

Collect in Labeled Container Store in Designated Area Contact EHS for Pickup
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Sideroxylin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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